Heterogeneous atmospheric aerosol chemistry: laboratory studies of chemistry on water droplets
Chemical Society Reviews Pub Date: 2003-01-23 DOI: 10.1039/B204463N
Abstract
Heterogeneous chemical reactions on aerosol particles play a pivotal role in atmospheric chemistry. In this review, the fundamental concepts underlying the chemical dynamics of liquid aerosol droplets are discussed, with particular emphasis on the properties of the aqueous–air interface and the reaction mechanisms of key chemical processes. Recent laboratory studies of heterogeneous chemistry on aqueous aerosol particles are reviewed, with techniques that probe the gas phase, liquid phase and the interface directly, discussed in turn.
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